Cas no 2165155-36-0 (2-(4-chloro-3-methoxyphenyl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(4-chloro-3-methoxyphenyl)-1,1-difluoropropan-2-amine
• CAS No: 2165155-36-0
• MF: C₁₀H₁₂ClF₂NO
• MW: 235.658188819885
• CID: 5814503
• PubChem ID: 165852545
• Update Time: 2025-11-01

2-(4-chloro-3-methoxyphenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methoxyphenyl)-1,1-difluoropropan-2-amine
• 2165155-36-0
• EN300-1942868

• Inchi： 1S/C10H12ClF2NO/c1-10(14,9(12)13)6-3-4-7(11)8(5-6)15-2/h3-5,9H,14H2,1-2H3
• InChI Key： AIXJDTFGZJNXJS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C(C)(C(F)F)N

Computed Properties

• Exact Mass: 235.0575480g/mol
• Monoisotopic Mass: 235.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(4-chloro-3-methoxyphenyl)-1,1-difluoropropan-2-amine

Introduction to 2-(4-chloro-3-methoxyphenyl)-1,1-difluoropropan-2-amine (CAS No. 2165155-36-0)

2-(4-chloro-3-methoxyphenyl)-1,1-difluoropropan-2-amine is a specialized organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2165155-36-0, features a unique combination of functional groups that make it a promising candidate for further exploration in drug development. The presence of both chloro and methoxy substituents on the aromatic ring, coupled with the fluorinated propanamine moiety, contributes to its distinct chemical properties and potential biological activities.

The molecular architecture of this compound is critical in understanding its interactions with biological targets. The aromatic ring, substituted with chloro and methoxy groups, suggests potential roles in modulating enzyme activity or receptor binding. Specifically, the chloro group at the para position relative to the methoxy group enhances electrophilicity, making it susceptible to nucleophilic attack in biochemical pathways. Meanwhile, the methoxy group introduces electron-donating effects, which can influence the overall reactivity and electronic properties of the molecule.

The 1,1-difluoropropan-2-amine moiety is particularly noteworthy due to the incorporation of fluorine atoms. Fluorine substitution is a common strategy in medicinal chemistry to improve metabolic stability, bioavailability, and binding affinity. In this context, the two fluorine atoms provide additional hydrophobicity and electronic modulation, which can fine-tune the compound's pharmacokinetic profile. This structural feature aligns with current trends in drug design, where fluorinated compounds are increasingly recognized for their therapeutic potential.

Recent advancements in computational chemistry have enabled more precise predictions of biological activity based on molecular structure. Studies using molecular docking simulations have shown that derivatives of 2-(4-chloro-3-methoxyphenyl)-1,1-difluoropropan-2-amine may interact with various protein targets involved in inflammatory pathways and signal transduction. These interactions could be harnessed for therapeutic purposes, particularly in conditions where modulating such pathways is beneficial.

In parallel, experimental investigations have begun to explore the pharmacological properties of this compound. Initial studies indicate that it exhibits moderate activity against certain enzymatic targets, suggesting potential applications in treating inflammatory disorders or metabolic diseases. The fluorinated amine group, in particular, has been observed to enhance binding affinity in some cases, a phenomenon often exploited in drug development to achieve higher efficacy.

The synthesis of 2-(4-chloro-3-methoxyphenyl)-1,1-difluoropropan-2-amine presents unique challenges due to its complex functionalization. Advanced synthetic methodologies are required to introduce and position the chloro, methoxy, and fluorine substituents accurately. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination protocols are commonly employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and conducting further preclinical studies.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when handling compounds like this one. While not classified as hazardous or controlled substances under current regulations, proper handling protocols must be followed to maintain consistency and safety during production and research phases. Collaborative efforts between synthetic chemists and regulatory experts help streamline the process of bringing such compounds into clinical development pipelines.

The broader implications of this research extend beyond individual molecules. The development of novel pharmacophores like 2-(4-chloro-3-methoxyphenyl)-1,1-difluoropropan-2-amine contributes to the growing library of tools available for drug discovery. By leveraging structural diversity and computational predictions, researchers can accelerate the identification of lead compounds for further optimization. This approach aligns with global efforts to address unmet medical needs through innovative chemical solutions.

Future directions for research on this compound may include exploring its role as a scaffold for more complex derivatives or investigating its potential in combination therapies. The versatility of its functional groups allows for modifications that could enhance specific biological activities or improve pharmacokinetic profiles. As computational methods continue to evolve, so too will our ability to predict and validate the therapeutic potential of molecules like this one.

In conclusion,2-(4-chloro-3-methoxyphenyl)-1,1-difluoropropan-2-amine (CAS No. 2165155-36-0) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents targeting various diseases. With ongoing research focused on synthesis optimization and biological evaluation,this compound holds promise as a valuable addition to the medicinal chemistry toolkit, driving forward innovation in drug discovery and development.